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In the rapidly evolving field of photovoltaics, formamidinium-based perovskite solar cells

(PSCs) have emerged as a frontrunner, demonstrating high power conversion efficiencies

(PCEs) and improved thermal stability compared to their predecessors. This guide provides an

objective comparison of formamidinium lead iodide (FAPbI₃)-based PSCs against other

common perovskite alternatives, supported by experimental data and detailed protocols to aid

in research and development.

Performance Comparison of Perovskite Solar Cell
Compositions
Formamidinium (FA⁺) based perovskites offer a more ideal bandgap and greater thermal

stability compared to the more traditional methylammonium (MA⁺) based perovskites.[1][2] The

narrower bandgap of approximately 1.48 eV in FAPbI₃ allows for broader absorption of the

solar spectrum, contributing to higher potential efficiencies.[1][3] However, the fabrication of

stable FAPbI₃ films can be challenging due to potential phase instability at room temperature.

[3] To address this, mixed-cation approaches, often incorporating cesium (Cs⁺), have been

developed to enhance stability.[4][5]
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Perovskite
Type

Power
Conversion
Efficiency
(PCE)

Open-
Circuit
Voltage
(V_oc)

Short-
Circuit
Current
Density
(J_sc)

Fill Factor
(FF)

Stability
Notes

Formamidiniu

m (FAPbI₃)-

based

23-26%[6][7]

[8]

~1.16 - 1.18

V[8]

~25.75

mA/cm²[8]
~78-83%[8]

Higher

thermal

stability than

MAPbI₃. Can

exhibit phase

instability,

which can be

mitigated with

additives or

mixed-cation

strategies.[3]

[9]

Unpackaged

devices have

shown the

ability to

maintain 92%

of their initial

efficiency

after 550

hours of

operation.[8]

Methylammo

nium

(MAPbI₃)-

based

20-22%[1][2]
Lower than

FAPbI₃

Lower than

FAPbI₃

Lower than

FAPbI₃

More

susceptible to

thermal

degradation

compared to

FAPbI₃.[2]

Mixed-Cation

(e.g., Cs-FA)

21-24%[4][5] ~1.13 V[10] - >80%[10] Incorporation

of Cs⁺

enhances
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phase

stability of

FAPbI₃.[4]

Devices have

demonstrated

retaining over

90% of their

initial PCE

after 1000

hours of

continuous

illumination.

[4]

Lead-Free

Alternatives

(e.g.,

CH₃NH₃SnI₃)

Lower than

lead-based,

with

theoretical

efficiencies

up to 33.46%

[11]

- - -

Addresses

toxicity

concerns of

lead-based

perovskites,

but

efficiencies

are currently

lower and

stability can

be a

challenge.

[11][12]

Experimental Protocols
Reproducible and comparable results are crucial for benchmarking new perovskite

compositions. The following sections outline standardized protocols for the fabrication and

characterization of perovskite solar cells.

Fabrication of Formamidinium Lead Iodide (FAPbI₃)
Perovskite Thin Films (Two-Step Sequential Method)
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This method is widely used for depositing high-quality FAPbI₃ films.

Substrate Preparation: Fluorine-doped tin oxide (FTO) coated glass substrates are cleaned

sequentially in an ultrasonic bath with detergent, deionized water, acetone, and isopropanol.

The substrates are then treated with UV-ozone for 15 minutes before spin-coating.[13]

PbI₂ Deposition: A solution of lead iodide (PbI₂) in N,N-dimethylformamide (DMF) (e.g., 0.46

g/mL) is spin-coated onto the prepared substrates. A typical spin-coating recipe is 3000 rpm

for 30 seconds. The films are then annealed at 70°C for 10 minutes.[13]

Formamidinium Iodide (FAI) Deposition: A solution of FAI in isopropanol (IPA) (e.g., 50

mg/mL) is spin-coated on top of the PbI₂ layer. A typical spin-coating recipe is 1500-2500

rpm for 15 seconds.[13]

Annealing: The films are subsequently annealed at a higher temperature, for instance, 170°C

for 10 minutes, to facilitate the conversion to the black α-phase of FAPbI₃.[13]

Power Conversion Efficiency (PCE) Measurement
PCE is the primary metric for solar cell performance.

Light Source: A solar simulator with a light intensity of 100 mW/cm² (1 sun) is used. The light

source should be calibrated using a certified reference cell.[14]

Current-Voltage (I-V) Characterization: The current density-voltage (J-V) characteristics of

the cell are measured using a source meter. The voltage is swept, and the corresponding

current is recorded.[14]

Hysteresis: Perovskite solar cells can exhibit hysteresis in their J-V curves. Therefore, it is

important to perform both forward and reverse voltage sweeps and report the results from

both.[15]

Stabilized Power Output: To obtain a more accurate measure of the cell's performance, the

stabilized power output should be measured by holding the cell at the maximum power point

(MPP) and tracking its output over time.[15]

Key Parameters Extraction: From the J-V curve, the following key parameters are extracted:

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.mdpi.com/1996-1944/16/3/1049
https://www.mdpi.com/1996-1944/16/3/1049
https://www.mdpi.com/1996-1944/16/3/1049
https://www.mdpi.com/1996-1944/16/3/1049
https://m.youtube.com/watch?v=BkEC8OrW8yw
https://m.youtube.com/watch?v=BkEC8OrW8yw
https://www.ossila.com/pages/perovskite-stability-measurement
https://www.ossila.com/pages/perovskite-stability-measurement
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031339?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Open-circuit voltage (V_oc): The voltage at which the current is zero.

Short-circuit current density (J_sc): The current density at zero voltage.

Fill Factor (FF): A measure of the "squareness" of the J-V curve, calculated as (J_mp *

V_mp) / (J_sc * V_oc), where J_mp and V_mp are the current density and voltage at the

maximum power point.

Power Conversion Efficiency (PCE): Calculated as (J_sc * V_oc * FF) / P_in, where P_in

is the incident power density of the light.

Stability Testing (ISOS Protocols)
The long-term stability of perovskite solar cells is a critical challenge. The International Summit

on Organic Photovoltaic Stability (ISOS) has established a set of protocols for standardized

stability testing.[16][17][18]

ISOS-D (Dark Storage): Assesses stability in the absence of light at ambient or elevated

temperatures.[17]

ISOS-L (Light Soaking): Evaluates stability under constant illumination.[17]

ISOS-T (Thermal Cycling): Simulates the effect of outdoor temperature fluctuations.[17]

ISOS-LT (Combined Light and Temperature): A more realistic test combining light and

thermal stress.[16]

ISOS-O (Outdoor): Real-world testing under natural sunlight.[17]

During these tests, the key performance parameters of the cells are monitored over time to

determine their degradation rate. A common metric is the T80 lifetime, which is the time it takes

for the PCE to drop to 80% of its initial value.[17]

Visualizing the Benchmarking Workflow
The following diagram illustrates a typical experimental workflow for benchmarking the

efficiency and stability of perovskite solar cells.
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Caption: Experimental workflow for perovskite solar cell benchmarking.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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at: [https://www.benchchem.com/product/b031339#benchmarking-the-efficiency-of-
formamidine-hydrochloride-based-perovskite-cells]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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